Cas no 1866153-29-8 (4-Bromo-N-cyclopropylthiophene-3-carboxamide)

• Product Name: 4-Bromo-N-cyclopropylthiophene-3-carboxamide
• CAS No: 1866153-29-8
• MF: C₈H₈BrNOS
• MW: 246.124219894409
• CID: 5524155
• Update Time: 2025-06-08

4-Bromo-N-cyclopropylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclopropylthiophene-3-carboxamide
• 3-Thiophenecarboxamide, 4-bromo-N-cyclopropyl-

• Inchi： 1S/C8H8BrNOS/c9-7-4-12-3-6(7)8(11)10-5-1-2-5/h3-5H,1-2H2,(H,10,11)
• InChI Key： ZMRIXBOJXDZNNH-UHFFFAOYSA-N
• SMILES： C1SC=C(Br)C=1C(NC1CC1)=O

Additional information on 4-Bromo-N-cyclopropylthiophene-3-carboxamide

Recent Advances in the Study of 4-Bromo-N-cyclopropylthiophene-3-carboxamide (CAS: 1866153-29-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-N-cyclopropylthiophene-3-carboxamide (CAS: 1866153-29-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead structure for drug development.

Recent studies have demonstrated that 4-Bromo-N-cyclopropylthiophene-3-carboxamide serves as a versatile intermediate in the synthesis of various bioactive molecules. The bromine substituent at the 4-position of the thiophene ring provides an excellent handle for further functionalization through cross-coupling reactions, while the cyclopropyl carboxamide moiety contributes to enhanced metabolic stability and improved pharmacokinetic properties. This combination makes the compound particularly valuable in medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the kinase inhibitory potential of derivatives based on this scaffold. The lead compound showed remarkable selectivity against a panel of 50 kinases, with particular potency against JAK3 (IC50 = 12 nM) and moderate activity against FLT3 (IC50 = 89 nM). These findings suggest potential applications in inflammatory diseases and certain hematological malignancies, warranting further investigation.

Structural-activity relationship (SAR) studies have revealed that modifications at the thiophene ring significantly influence the compound's biological activity. The bromine atom appears crucial for maintaining optimal binding interactions with target proteins, as demonstrated by crystallographic studies of the compound bound to JAK3. The cyclopropyl group, while contributing to metabolic stability, also appears to play a role in modulating the compound's selectivity profile.

Recent advances in synthetic methodology have improved the accessibility of 4-Bromo-N-cyclopropylthiophene-3-carboxamide. A 2024 report in Organic Process Research & Development described a scalable, three-step synthesis from commercially available 3-bromothiophene, achieving an overall yield of 68% with excellent purity (>99.5%). This development has facilitated broader exploration of the compound's potential in drug discovery programs.

Beyond its kinase inhibitory activity, preliminary studies suggest that this scaffold may have applications in other therapeutic areas. Research presented at the 2024 American Chemical Society National Meeting indicated potential antibacterial activity against Gram-positive pathogens, with MIC values in the 4-8 μg/mL range against methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears distinct from existing antibiotics, making it an interesting candidate for combating antimicrobial resistance.

As research on 4-Bromo-N-cyclopropylthiophene-3-carboxamide continues to evolve, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines. The compound's balanced physicochemical properties (cLogP = 2.1, PSA = 58 Ų) and favorable in vitro ADME profile suggest good drug-like characteristics. Future studies will likely focus on optimizing the scaffold for specific therapeutic targets and advancing promising candidates through preclinical development.